Cas no 2694732-36-8 (5-Chloro-3-methyl-2-(methylamino)benzonitrile)

• Product Name: 5-Chloro-3-methyl-2-(methylamino)benzonitrile
• CAS No: 2694732-36-8
• Molecular Formula: C₉H₉ClN₂
• Molecular Weight: 180.634160757065
• CID: 5613950
• PubChem ID: 165948417

5-Chloro-3-methyl-2-(methylamino)benzonitrile Properties

Names and Identifiers

• 5-chloro-3-methyl-2-(methylamino)benzonitrile
• EN300-33048136
• 2694732-36-8

• InChIKey： VJLMMHWHPDDEDT-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClN2/c1-6-3-8(10)4-7(5-11)9(6)12-2/h3-4,12H,1-2H3
• SMILES： ClC1C=C(C#N)C(=C(C)C=1)NC

Computed Properties

• Exact Mass: 180.0454260g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.0454260g/mol
• Heavy Atom Count: 12
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes